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Compound of Interest

Compound Name: anthracen-2-ol

Cat. No.: B021771

This guide provides critical safety and logistical information for the handling and disposal of
anthracen-2-ol, tailored for researchers, scientists, and professionals in drug development.
Adherence to these procedures is essential for ensuring personal safety and minimizing
environmental impact.

Chemical Identifier:
e Name: Anthracen-2-ol
e Synonyms: 2-Hydroxyanthracene, 2-Anthrol, 2-Anthracenol[1]

e CAS Number: 613-14-9[1]

Hazard Identification and Personal Protective Equipment
(PPE)

Anthracen-2-ol is classified as a hazardous substance, necessitating the use of appropriate
personal protective equipment to prevent exposure. The primary hazards include skin irritation,
serious eye irritation, and potential respiratory irritation.[1][2] It is also recognized as being very
toxic to aquatic life.[1][2]

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Anthracen-2-ol
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Protection Type

Specific Equipment

Purpose

Eye and Face Protection

Chemical safety goggles with

side shields or a face shield.[3]

[4]

To protect against dust
particles and chemical

splashes.[3]

Skin Protection

Chemical-resistant gloves
(e.qg., nitrile rubber).[3][5]

To prevent skin contact and
potential irritation or

sensitization.[3]

Lab coat or chemical-resistant

coveralls.[3][4]

To protect skin and personal

clothing from contamination.[3]

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 or higher for dusts).

[3]4]

To prevent inhalation of dust
particles, especially when

handling powders.[3]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling anthracen-2-ol is crucial for maintaining a safe laboratory

environment.

Pre-Handling Preparations

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Fume Hood: Ensure a properly functioning chemical fume hood is available. All handling of

solid anthracen-2-ol that may generate dust should be performed within the fume hood.[4]

PPE Inspection: Inspect all PPE for integrity before use. Do not use damaged gloves,

goggles, or other equipment.

Spill Kit: Have a chemical spill kit readily accessible in the laboratory.[3]

Emergency Equipment: Ensure that the safety shower and eyewash station are accessible

and have been recently tested.[6]
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Handling Procedures

Grounding: Ground all equipment containing the material to prevent static discharge.[4]

Weighing and Transferring: When weighing or transferring the solid, do so carefully to
minimize dust generation.[3] Use a spatula or other appropriate tools for the transfer.

Ventilation: Use in a well-ventilated area. If user operations generate dust, fume, or mist, use
ventilation to keep exposure to airborne contaminants below the exposure limit.[4]

Avoid Contact: Avoid contact with skin and eyes. Avoid inhalation of dust.[7]

Post-Handling Procedures

Decontamination: Thoroughly decontaminate all work surfaces with an appropriate solvent
(such as acetone) followed by washing with a strong soap and water solution.[8]

PPE Removal: Remove PPE in a manner that avoids self-contamination.[3]

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[6]

Storage: Store anthracen-2-ol in a tightly closed container in a cool, dry, and well-ventilated
area, protected from light.[8]

Disposal Plan

Proper disposal of anthracen-2-ol and associated contaminated materials is critical to prevent

environmental harm and ensure regulatory compliance.

Waste Collection: All waste containing anthracen-2-ol, including contaminated labware,
disposable PPE, and spill cleanup materials, must be collected in a designated, sealed, and
properly labeled hazardous waste container.[3][6]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name "Anthracen-2-ol".
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» Disposal Protocol: Dispose of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department, following all local, state, and federal regulations.[6] Do
not dispose of anthracen-2-ol down the drain or in the regular trash.[2][9]

Quantitative Safety Data

The following table summarizes available quantitative data regarding the safety of anthracene,
a structurally similar compound. Specific exposure limits for anthracen-2-ol have not been
established.

Table 2: Exposure Limits and Toxicity Data for Anthracene

Parameter Value Reference

o 0.2 mg/m3 (as Coal tar pitch
OSHA PEL (Permissible

o volatiles, benzene soluble [10]
Exposure Limit)

fraction)

NIOSH REL (Recommended 0.1 mg/m3 (as Coal tar pitch

. : [10]
Exposure Limit) volatiles)
ACGIH TLV (Threshold Limit 0.2 mg/m3 (as benzene soluble [10]
Value) aerosol)
> 17,000 mg/kg bw (for
Oral LD50 (Rat) [11]
Anthracene)
Flash Point 121 °C [12]
Autoignition Temperature 540 °C [12]

Workflow for Safe Handling of Anthracen-2-ol

The following diagram illustrates the logical workflow for the safe handling of anthracen-2-ol,
from initial preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of anthracen-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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